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Introduction
The T100-Mut peptide is a synthetic, cell-permeable peptide that acts as a potent modulator of

the TRPA1-TRPV1 ion channel complex, offering a promising avenue for investigating and

potentially treating persistent pain.[1][2] This document provides detailed application notes,

experimental protocols, and purchasing information for the T100-Mut peptide, designed to

facilitate its use in pain research and drug development.

The T100-Mut peptide is derived from the C-terminal sequence of a mutant form of Tmem100

(Tmem100-3Q), a transmembrane protein found to regulate the interaction between TRPA1

and TRPV1 channels in dorsal root ganglia (DRG) neurons.[1][2] Wild-type Tmem100 normally

weakens the association between TRPA1 and TRPV1, leading to an enhancement of TRPA1

activity.[1][3] In contrast, the T100-Mut peptide mimics the effect of the Tmem100-3Q mutant,

which enhances the association between TRPA1 and TRPV1, resulting in a strong inhibition of

TRPA1-mediated activity.[1][2] To facilitate cell permeability, the peptide's N-terminus is

conjugated with a myristoyl group, allowing it to penetrate the plasma membrane.[1][4]
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Product and Purchasing Information
The T100-Mut peptide is available from several commercial suppliers for research purposes.

Below is a summary of purchasing information from various vendors. Please note that prices

and availability are subject to change and researchers should contact the suppliers directly for

the most current information.

Supplier
Catalog
Number

Sequence
Modificatio
ns

Purity
Available
Quantities

MedchemExp

ress
HY-P10356

Myr-

WKVRQRNK

KVQQQESQ

TALVVNQRC

LFA-OH

N-terminal

Myristoylation
>98%

1 mg, 5 mg,

10 mg, 25

mg, 50 mg,

100 mg

NovoPro

Bioscience
319089

Myrisitic Acid-

WKVRQRNK

KVQQQESQ

TALVVNQRC

LFA-OH

N-terminal

Myristoylation
>95%

5 mg, 20 mg

(with and

without TFA

removal)

Isca

Biochemicals
PP-190

Myr-Trp-Lys-

Val-Arg-Gln-

Arg-Asn-Lys-

Lys-Val-Gln-

Gln-Gln-Glu-

Ser-Gln-Thr-

Ala-Leu-Val-

Val-Asn-Gln-

Arg-Cys-Leu-

Phe-Ala-OH

N-terminal

Myristoylation
Not specified 1 mg

Life Science

Production
Not specified Not specified

N-terminal

Myristoylation
Not specified 1 mg
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The T100-Mut peptide is primarily utilized for in vitro and in vivo studies of pain signaling

pathways involving the TRPA1 and TRPV1 channels. Its ability to selectively inhibit TRPA1

activity in a TRPV1-dependent manner makes it a valuable tool for dissecting the roles of these

channels in various pain states.[1]

Key Applications:

Inhibition of TRPA1-mediated nociception: T100-Mut can be used to alleviate pain behaviors

in animal models of inflammatory and neuropathic pain.[1]

Modulation of the TRPA1-TRPV1 complex: The peptide serves as a tool to study the

functional consequences of enhancing the interaction between TRPA1 and TRPV1 channels.

[1][2]

Investigation of Tmem100 function: T100-Mut can be used to mimic the effects of the

Tmem100-3Q mutant, aiding in the elucidation of the regulatory role of Tmem100 in sensory

neurons.[1]

Quantitative Data Summary
The following tables summarize the quantitative effects of the T100-Mut peptide as reported in

Weng et al., 2015.

Table 1: Effect of T100-Mut on TRPA1 and TRPV1 Agonist-Induced Responses in Cultured

DRG Neurons

Treatment Agonist Responding Cells (%)

Scrambled Peptide (200 nM) Mustard Oil (MO, 10 µM) 12 ± 1.3

T100-Mut (200 nM) Mustard Oil (MO, 10 µM) 4.6 ± 0.9

Scrambled Peptide (200 nM) Capsaicin (CAP, 100 nM) 16 ± 1.3

T100-Mut (200 nM) Capsaicin (CAP, 100 nM) 15 ± 6.5

Table 2: Effect of T100-Mut on Mustard Oil (MO)-Induced Pain Behaviors in Mice
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Treatment Nocifensive Behavior (s)
Mechanical Hyperalgesia
(Paw withdrawal threshold,
g)

Scrambled Peptide 80 ± 9 ~0.4

T100-Mut 36 ± 6 ~1.0

Signaling Pathway Diagram
The following diagram illustrates the proposed mechanism of action for Tmem100 and the

T100-Mut peptide in regulating the TRPA1-TRPV1 channel complex.
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Click to download full resolution via product page

Caption: Tmem100 and T100-Mut peptide signaling pathway.

Experimental Protocols
In Vitro Calcium Imaging of DRG Neurons
This protocol is adapted from Weng et al., 2015 and describes how to measure the effect of

T100-Mut on agonist-induced calcium influx in cultured Dorsal Root Ganglion (DRG) neurons.

Workflow Diagram:
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Isolate and culture DRG neurons

Load neurons with Fura-2 AM calcium indicator

Pre-incubate with T100-Mut (200 nM) or scrambled peptide

Establish baseline fluorescence

Apply TRPA1 agonist (e.g., Mustard Oil)

Record changes in intracellular calcium levels

Apply TRPV1 agonist (e.g., Capsaicin)

Record changes in intracellular calcium levels

Data analysis: Compare responses between T100-Mut and control groups

Click to download full resolution via product page

Caption: Workflow for calcium imaging in DRG neurons.
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Detailed Protocol:

DRG Neuron Culture:

Isolate dorsal root ganglia from mice.

Digest the ganglia with collagenase and dispase to obtain a single-cell suspension.

Plate the neurons on poly-D-lysine and laminin-coated coverslips and culture overnight.

Calcium Imaging:

Load the cultured DRG neurons with the ratiometric calcium indicator Fura-2 AM.

Mount the coverslip onto a perfusion chamber on an inverted microscope equipped for

fluorescence imaging.

Continuously perfuse the neurons with an external recording solution.

Pre-incubate the cells with either 200 nM T100-Mut peptide or a scrambled control peptide

for a designated period.

Establish a stable baseline fluorescence recording.

Apply a TRPA1 agonist, such as 10 µM mustard oil, and record the change in the 340/380

nm fluorescence ratio.

Following a washout period, apply a TRPV1 agonist, such as 100 nM capsaicin, and

record the fluorescence change.

Analyze the data by quantifying the percentage of neurons responding to each agonist in

the T100-Mut treated group versus the control group.

In Vivo Behavioral Model of Acute Inflammatory Pain
This protocol, based on Weng et al., 2015, outlines the procedure for assessing the analgesic

effect of T100-Mut in a mouse model of mustard oil-induced acute pain.

Workflow Diagram:
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Acclimate mice to the experimental setup

Administer T100-Mut or scrambled peptide via intrathecal injection

Allow time for peptide to take effect

Induce acute pain by injecting Mustard Oil (MO) into the hind paw

Measure nocifensive behaviors (e.g., licking, flinching) for a set duration

Assess mechanical hyperalgesia using von Frey filaments

Compare behavioral responses between T100-Mut and control groups

Click to download full resolution via product page

Caption: Workflow for the in vivo acute pain model.

Detailed Protocol:

Animal Preparation:

Use adult male mice, acclimated to the testing environment.
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Administer the T100-Mut peptide or a scrambled control peptide via intrathecal injection to

target the spinal cord.

Induction of Pain and Behavioral Testing:

After a suitable post-injection period for the peptide to take effect, inject a low

concentration of mustard oil into the plantar surface of the hind paw to induce acute

inflammatory pain.

Immediately after the injection, place the mouse in an observation chamber and record the

cumulative time spent licking or flinching the injected paw for a defined period (e.g., 5

minutes).

To assess mechanical hyperalgesia, measure the paw withdrawal threshold using von

Frey filaments before and at various time points after the mustard oil injection.

Data Analysis:

Compare the duration of nocifensive behaviors and the paw withdrawal thresholds

between the T100-Mut treated group and the control group. A significant reduction in pain

behaviors and an increase in the withdrawal threshold in the T100-Mut group would

indicate an analgesic effect.

Co-immunoprecipitation of TRPA1 and TRPV1
This protocol provides a general framework for investigating the effect of T100-Mut on the

interaction between TRPA1 and TRPV1 in a heterologous expression system, as described in

Weng et al., 2015.

Workflow Diagram:
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Co-transfect HEK293T cells with tagged TRPA1 and TRPV1 constructs

Treat cells with T100-Mut or control peptide

Lyse the cells in a non-denaturing buffer

Incubate cell lysate with an antibody against one of the tags (e.g., anti-FLAG)

Add protein A/G beads to pull down the antibody-protein complex

Wash the beads to remove non-specific binding

Elute the protein complexes from the beads

Analyze the eluate by Western blotting using an antibody against the other tag (e.g., anti-HA)

Quantify the amount of co-precipitated protein

Click to download full resolution via product page

Caption: Workflow for Co-immunoprecipitation.
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Detailed Protocol:

Cell Culture and Transfection:

Culture HEK293T cells in appropriate media.

Co-transfect the cells with expression plasmids for epitope-tagged TRPA1 (e.g., HA-

TRPA1) and TRPV1 (e.g., FLAG-TRPV1).

Peptide Treatment and Cell Lysis:

Treat the transfected cells with the T100-Mut peptide or a control peptide at the desired

concentration and for a specific duration.

Wash the cells with cold PBS and lyse them in a gentle co-immunoprecipitation buffer

containing protease inhibitors to preserve protein-protein interactions.

Clarify the lysate by centrifugation.

Immunoprecipitation and Western Blotting:

Incubate a portion of the cell lysate with an antibody targeting the epitope tag of the "bait"

protein (e.g., anti-FLAG antibody for TRPV1).

Add protein A/G-agarose beads to the lysate to capture the antibody-protein complexes.

Wash the beads several times with lysis buffer to remove non-specifically bound proteins.

Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.

Separate the eluted proteins by SDS-PAGE and transfer them to a PVDF membrane.

Probe the membrane with an antibody against the epitope tag of the "prey" protein (e.g.,

anti-HA antibody for TRPA1) to detect the co-precipitated protein.

Analyze the results by comparing the amount of co-precipitated TRPA1 in the T100-Mut
treated samples versus the control samples. An increase in the co-precipitated TRPA1

would indicate that T100-Mut enhances the TRPA1-TRPV1 interaction.
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Disclaimer
The T100-Mut peptide is for research use only and is not intended for human or diagnostic

use. Researchers should follow all applicable laboratory safety guidelines when handling this

product. The protocols provided here are intended as a guide and may require optimization for

specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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Email: info@benchchem.com
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